Cas no 2229152-85-4 (1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229152-85-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6597892
• PubChem ID: 165625255
• Update Time: 2025-10-31

1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• 1-[3-(methoxymethyl)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1776612
• 2229152-85-4

• Inchi： 1S/C14H18O3/c1-13(2)9-14(13,12(15)16)11-6-4-5-10(7-11)8-17-3/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key： MXRQVDWZEUFSIZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(COC)C=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229152-85-4)

1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229152-85-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique structural and electronic properties. The presence of a methoxymethyl group at the 3-position of the phenyl ring and the 2,2-dimethylcyclopropane-1-carboxylic acid moiety introduces distinct functional attributes that make this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid incorporates several key features that contribute to its potential biological activity. The cyclopropane ring, a three-membered saturated hydrocarbon cycle, is renowned for its strained geometry, which can enhance the reactivity and binding affinity of molecules containing this motif. This strain can be exploited to design compounds with improved pharmacokinetic profiles, such as enhanced solubility and metabolic stability. Additionally, the dimethyl-substituted cyclopropane portion further modifies the electronic environment of the molecule, influencing its interactions with biological targets.

The phenyl ring at the 1-position serves as a versatile aromatic scaffold that can be further functionalized to modulate specific biological responses. In particular, the methoxymethyl group at the 3-position of the phenyl ring introduces a polar ether linkage, which can improve water solubility and facilitate cellular uptake. This feature is particularly relevant in drug design, where achieving an optimal balance between lipophilicity and hydrophilicity is crucial for effective pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the unique structural features of 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid may allow it to interact with biological targets in novel ways. For instance, the cyclopropane ring has been shown to mimic certain bioactive conformations of larger cyclic structures, potentially enhancing binding affinity to enzymes or receptors involved in disease pathways.

In addition to its structural significance, 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has been explored in several preliminary pharmacological studies. Research indicates that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. The combination of the cyclopropane scaffold with aromatic and polar functional groups creates a molecular platform that could be optimized for therapeutic applications.

The synthesis of 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the complexity of the substituents. However, recent methodological advancements have improved access to such molecules through efficient synthetic routes. These developments have opened up new avenues for exploring their potential in drug discovery programs.

One particularly intriguing aspect of this compound is its potential role in modulating signaling pathways associated with neurological disorders. Preliminary data suggest that derivatives of 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid may interact with receptors or enzymes involved in neurodegenerative processes. The ability to fine-tune these interactions through structural modifications offers a promising approach for developing novel therapeutic strategies.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug development. Molecules like 1-3-(methoxymethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid exemplify how innovative chemical design can lead to discoveries with significant therapeutic potential. As research continues to uncover new biological targets and mechanisms, compounds with unique structural motifs will remain at the forefront of medicinal chemistry efforts.

In conclusion, 1-3-(methoxymethyl)phenyl - 22 ,22 - dimeth ylc yclopropa ne - 1 - carboxy lic aci d (CAS No . 2229152 -85 -4 ) represents a fascinating subject o f study due t o i ts structura l complexity an d poten tial bi ol ogica l act iv it y . The combi nation o f cyc lopropa ne , ph enyl , an d me tho xym eth yl functio nal gr oups p rovides a rich scaffold f or further explora t ion i n ph arm aceu tica l research . With conti nu ing advancements i n synthe tic meth ods an d computa tiona l mo deling , thi s compo und holds promis e as a basi s f or deve lo p ing no ve dr ugs targeti ng various disea ses .